Cas no 1909348-24-8 (5-methyl-2-nitrothiophene-3-sulfonyl chloride)

• Product Name: 5-methyl-2-nitrothiophene-3-sulfonyl chloride
• CAS No: 1909348-24-8
• MF: C₅H₄ClNO₄S₂
• MW: 241.672557830811
• MDL: MFCD29906791
• CID: 4629518
• PubChem ID: 122163211
• Update Time: 2025-11-04

5-methyl-2-nitrothiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-nitrothiophene-3-sulfonyl chloride

• MDL： MFCD29906791
• Inchi： 1S/C5H4ClNO4S2/c1-3-2-4(13(6,10)11)5(12-3)7(8)9/h2H,1H3
• InChI Key： VAQYDRAXPWODHF-UHFFFAOYSA-N
• SMILES： ClS(C1=C([N+](=O)[O-])SC(C)=C1)(=O)=O

Computed Properties

• Exact Mass: 240.9270276g/mol
• Monoisotopic Mass: 240.9270276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on 5-methyl-2-nitrothiophene-3-sulfonyl chloride

5-Methyl-2-Nitrothiophene-3-Sulfonyl Chloride (CAS No. 1909348-24-8)

5-Methyl-2-Nitrothiophene-3-Sulfonyl Chloride is a highly specialized organic compound with the CAS number 1909348-24-8. This compound belongs to the class of sulfonyl chlorides, which are widely used in various chemical reactions, particularly in the synthesis of sulfonamides and other sulfur-containing compounds. The molecule features a thiophene ring, which is a five-membered aromatic heterocycle containing one sulfur atom. The substituents on the thiophene ring include a methyl group at position 5, a nitro group at position 2, and a sulfonyl chloride group at position 3.

The sulfonyl chloride functional group in 5-Methyl-2-Nitrothiophene-3-Sulfonyl Chloride makes it highly reactive, enabling it to participate in nucleophilic substitutions. This reactivity is exploited in organic synthesis to form sulfonamides, which are valuable intermediates in the pharmaceutical industry. The presence of the nitro group at position 2 introduces electron-withdrawing effects, which can influence the reactivity of the sulfonyl chloride group and the overall electronic properties of the molecule.

Recent studies have highlighted the potential of 5-Methyl-2-Nitrothiophene-3-Sulfonyl Chloride in advanced materials science. Researchers have explored its use as a precursor for synthesizing novel thiophene-based polymers with unique electronic properties. These polymers exhibit promising applications in organic electronics, such as in flexible displays and photovoltaic devices. The methyl and nitro substituents on the thiophene ring contribute to the molecule's stability and reactivity, making it an ideal candidate for such applications.

In addition to its role in materials science, 5-Methyl-2-Nitrothiophene-3-Sulfonyl Chloride has shown potential in medicinal chemistry. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, including antibiotics and antiviral agents. Its ability to form stable sulfonamide bonds with amines has been leveraged to design drugs with enhanced bioavailability and efficacy.

The synthesis of 5-Methyl-2-Nitrothiophene-3-Sulfonyl Chloride involves a multi-step process that typically starts with the preparation of 5-methylthiophenol. This is followed by nitration at position 2 to introduce the nitro group, and subsequent oxidation to form the sulfonyl chloride group at position 3. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

From an environmental standpoint, 5-Methyl-2-Nitrothiophene-3-Sulfonyl Chloride is considered non-hazardous under normal handling conditions. However, like all sulfonyl chlorides, it requires proper storage and handling to prevent exposure to moisture or incompatible substances.

In conclusion, 5-Methyl-2-Nitrothiophene-3-Sulfonyl Chloride (CAS No. 1909348-24-8) is a versatile compound with significant applications across multiple disciplines. Its unique chemical properties make it an essential building block in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow further.